Cas no 16063-70-0 (2,3,5-Trichloropyridine)

• Product Name: 2,3,5-Trichloropyridine
• CAS No: 16063-70-0
• MF: C₅H₂Cl₃N
• MW: 182.435078144073
• MDL: MFCD00043007
• CID: 50306
• PubChem ID: 24863657
• Update Time: 2026-04-27

2,3,5-Trichloropyridine Chemical and Physical Properties

Names and Identifiers

• 2,3,5-Trichloropyridine
• 2,3,5-trichloro-pyridin
• 3,5,6-Trichloropyridine
• Pyridine, 2,3,5-trichloro-
• 5-Trichloropyridine
• 2,3,5 - cross-linked with pyridine
• 2,3,4,6-TETRA-O-ACETYL-B-D-THIOGALACTOPYRANOSE
• 2,3,5-trichloro-pyridine
• 2,3,5-Trichlor-pyridin
• Pyridine,2,3,5-trichloro
• Trichloropyridine
• CS-W001198
• J-506895
• BCP21114
• NS00009959
• MFCD00043007
• AKOS000120311
• AC-8281
• 516063-70-0
• T1479
• SR-01000396486-1
• A810156
• FG-0503
• 2,3,5-Trichloropyridine, 99%
• EC 407-270-2
• AM62369
• FT-0694429
• DTXSID40166952
• 2, 3, 5-trichloropyridine
• 2,3,6-Trichloro-pyridine
• 16063-70-0
• 2,3,5-TRICHLORO PYRIDINE
• FT-0602838
• HMS1608M01
• P20057
• SCHEMBL550269
• BRN 0119384
• PB48080
• InChI=1/C5H2Cl3N/c6-3-1-4(7)5(8)9-2-3/h1-2
• AF-834/25001439
• Q-101461
• SR-01000396486
• HY-W001198
• EN300-16777
• EU-0067746
• STK762573
• DB-019677
• DB-260274

• MDL： MFCD00043007
• Inchi： 1S/C5H2Cl3N/c6-3-1-4(7)5(8)9-2-3/h1-2H
• InChI Key： CNLIIAKAAMFCJG-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=C(C=1)Cl)Cl

Computed Properties

• Exact Mass: 180.92500
• Monoisotopic Mass: 180.925282
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12.9

Experimental Properties

• Color/Form: White or off white solid or crystalline.
• Density: 1.5390
• Melting Point: 46.0 to 49.0 deg-C
• Boiling Point: 220°C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.572
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 12.89000
• LogP: 3.04180
• Solubility: Not determined

2,3,5-Trichloropyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H301,H317,H318,H402
• Warning Statement： P261,P264,P270,P272,P273,P280,P301+P310,P302+P352,P305+P351+P338,P501
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：2
• Hazard Category Code： 52/53
• Safety Instruction： S61
• RTECS：UU0525000
• Hazardous Material Identification：
• Safety Term：S61
• Risk Phrases：R52/53
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,3,5-Trichloropyridine

Properties and Applications of 2,3,5-Trichloropyridine (CAS No. 16063-70-0)

2,3,5-Trichloropyridine, with the chemical formula C₅H₂Cl₃N, is a halogenated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile reactivity and structural properties. This compound is characterized by the presence of three chlorine atoms at the 2, 3, and 5 positions of the pyridine ring, which endows it with unique electronic and steric features. The CAS number 16063-70-0 serves as a unique identifier for this specific isomer, distinguishing it from other chlorinated pyridines.

The synthesis of 2,3,5-Trichloropyridine typically involves chlorination reactions on pyridine or its derivatives. The precise regioselectivity of chlorination is a critical factor in obtaining the desired isomer, as the presence of multiple chlorine atoms can lead to a mixture of products if not carefully controlled. Advanced synthetic methodologies, such as catalytic chlorination using reagents like sulfuryl chloride or N-chlorosuccinimide, have been employed to enhance yield and purity.

One of the most compelling aspects of 2,3,5-Trichloropyridine is its utility as a building block in medicinal chemistry. The electron-withdrawing nature of the chlorine atoms increases the electrophilicity of the pyridine ring, making it an attractive scaffold for further functionalization. Recent studies have demonstrated its role in the development of novel heterocyclic compounds with potential pharmacological activity. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties.

In the realm of agrochemicals, 2,3,5-Trichloropyridine has been explored as an intermediate in the synthesis of herbicides and pesticides. Its structural motif is found in several commercially available compounds that exhibit potent activity against a broad spectrum of weeds and pests. The chlorine atoms contribute to the lipophilicity and bioavailability of these agrochemicals, enhancing their efficacy when applied in field conditions.

Recent advancements in computational chemistry have further illuminated the potential applications of 2,3,5-Trichloropyridine. Molecular modeling studies suggest that this compound can serve as a ligand in coordination chemistry, forming complexes with transition metals that may have catalytic applications. Such complexes could be employed in cross-coupling reactions or oxidation processes, which are pivotal in organic synthesis.

The pharmaceutical industry has also leveraged 2,3,5-Trichloropyridine in the development of central nervous system (CNS) drugs. Its ability to cross the blood-brain barrier makes it a promising candidate for neuroactive compounds. Researchers have synthesized analogs of this molecule that exhibit potential benefits in treating neurological disorders such as epilepsy and Alzheimer's disease. The chlorine substituents play a crucial role in modulating receptor binding affinity and metabolic stability.

Environmental considerations are another critical aspect when discussing 2,3,5-Trichloropyridine. While its applications are diverse and promising, proper handling and disposal are essential to minimize environmental impact. Biodegradation studies have shown that under certain conditions, this compound can be metabolized by microorganisms into less toxic intermediates. However, care must be taken to prevent its release into waterways or soil systems where it could pose ecological risks.

The future prospects for 2,3,5-Trichloropyridine appear bright, with ongoing research focusing on expanding its synthetic utility and exploring new therapeutic applications. Innovations in green chemistry may also lead to more sustainable methods for producing this compound without compromising yield or purity. As our understanding of its properties grows， so too does its potential to contribute to advancements across multiple scientific disciplines.